Cas no 89039-89-4 (1-Butanaminium, N,N,N-triethyl-, sulfate (1:1))

• Product Name: 1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
• CAS No: 89039-89-4
• MF: C₁₀H₂₅NO₄S
• MW: 255.374802350998
• CID: 614849
• PubChem ID: 71321691
• Update Time: 2025-04-19

1-Butanaminium, N,N,N-triethyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium, N,N,N-triethyl-, sulfate (1:1)
• butyl(triethyl)azanium,hydrogen sulfate
• DTXSID00751469
• 89039-89-4
• butyl triethylammonium hydrogen sulfate
• N,N,N-Triethylbutan-1-aminium hydrogen sulfate

• Inchi： 1S/C10H24N.H2O4S/c1-5-9-10-11(6-2,7-3)8-4;1-5(2,3)4/h5-10H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： NCUCRVKJQWJFIE-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.[N+](CC)(CC)(CC)CCCC

Computed Properties

• Exact Mass: 255.15042945g/mol
• Monoisotopic Mass: 255.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų